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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078 Get Quote

For researchers, scientists, and drug development professionals investigating the role of the

extracellular matrix proteoglycan Brevican in neurological and oncological processes, the

selection of a reliable and sensitive ELISA kit is paramount. This guide provides a comparative

overview of commercially available Human Brevican (BCAN) ELISA kits, presenting key

performance characteristics as provided by various vendors. Due to a lack of direct,

independent comparative studies, this guide collates and standardizes manufacturer-provided

data to facilitate an informed decision-making process.

Brevican: A Key Modulator of the Neural
Extracellular Matrix
Brevican is a chondroitin sulfate proteoglycan and a member of the lectican family,

predominantly expressed in the central nervous system. It is a crucial component of the

perineuronal nets, specialized extracellular matrix structures that enwrap certain neurons and

regulate synaptic stability and plasticity. Brevican's interactions with other extracellular matrix

components, such as hyaluronic acid, tenascin-R, and link proteins, are integral to maintaining

the structure of the neural environment. Its proteolytic cleavage by enzymes like ADAMTSs (A

Disintegrin and Metalloproteinase with Thrombospondin Motifs) can modulate its function,

influencing processes such as neural plasticity, glioma cell invasion, and the progression of

neurodegenerative diseases like Alzheimer's.

Below is a diagram illustrating the central role of Brevican within the perineuronal net and its

interaction with key binding partners.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1176078?utm_src=pdf-interest
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/product/b1176078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perineuronal Net (PNN)

Neuronal Surface

Brevican

Hyaluronic Acid
 binds to

Tenascin-R interacts with

Neuron

 stabilizes synapse

Link Protein

ADAMTS
(Proteolytic Cleavage)

 cleaves

Click to download full resolution via product page

Caption: Brevican's interactions within the Perineuronal Net.

Performance Comparison of Brevican ELISA Kits
The following table summarizes the key performance characteristics of Human Brevican
ELISA kits from various vendors based on their datasheets. Researchers should note that

these values are manufacturer-reported and may vary under different experimental conditions.
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Vendor
Catalog
Number

Assay
Type

Detection
Range
(ng/mL)

Sensitivit
y

Sample
Types

Assay
Time

RayBiotech ELH-BCAN
Sandwich

ELISA

Not

Specified

Not

Specified

Serum,

Plasma,

Cell

Culture

Supernata

nts

~4.5 hours

Assay

Genie

HUES0177

2

Sandwich

ELISA

Not

Specified

Not

Specified

Serum,

Plasma,

Tissue

Homogena

tes, Other

Biological

Fluids

~3.5 hours

Elabscienc

e

E-EL-

H1462

Sandwich

ELISA
0.31 - 20 0.19 ng/mL

Serum,

Plasma,

Other

Biological

Fluids

3.5 hours

Abcam ab315039
Sandwich

ELISA
0.0156 - 1

2.634

pg/mL

Cerebral

Spinal

Fluid,

Plasma,

Serum,

Cell

Culture

Supernata

nt

1.5 hours
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Biorbyt orb777022
Sandwich

ELISA
0.32 - 20

0.125

ng/mL

Tissue

Homogena

tes, Other

Biological

Fluids

3.5 hours

Antibodies.

com
A5005

Sandwich

ELISA
0.312 - 20

0.128

ng/mL

Tissue

Homogena

tes, Cell

Lysates,

Other

Biological

Fluids

4.5 hours

Experimental Protocols: A Generalized Sandwich
ELISA Workflow
While specific protocols may vary slightly between vendors, the general workflow for a

sandwich ELISA for Brevican quantification is outlined below. This diagram illustrates the key

steps involved in the experimental procedure.
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Prepare Reagents, Standards,
and Samples

Add 100 µL of Standard or
Sample to each well

Incubate (e.g., 90 min at 37°C
or 2.5h at RT)

Aspirate and add 100 µL of
Biotinylated Detection Antibody

Incubate (e.g., 60 min at 37°C)

Wash wells (e.g., 3 times)

Add 100 µL of HRP-Streptavidin
Conjugate

Incubate (e.g., 30-45 min at 37°C)

Wash wells (e.g., 5 times)

Add 90 µL of TMB Substrate

Incubate (e.g., 15-30 min at 37°C
in the dark)

Add 50 µL of Stop Solution

Read absorbance at 450 nm

Calculate Brevican Concentration

Click to download full resolution via product page

Caption: Generalized workflow for a Brevican Sandwich ELISA.
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Detailed Methodologies
1. Reagent and Sample Preparation:

Reconstitute lyophilized standards and detection antibodies as per the manufacturer's

instructions.

Prepare serial dilutions of the standard to generate a standard curve.

Dilute samples in the provided sample diluent to fall within the detection range of the assay.

Recommended dilution factors can vary; for instance, a 1:2 dilution for serum and a 1:200 to

1:300 dilution for cerebrospinal fluid (CSF) has been reported for some kits.[1]

2. Assay Procedure (based on a typical sandwich ELISA protocol):

Add 100 µL of prepared standards and samples to the appropriate wells of the microplate

pre-coated with an anti-Brevican antibody.

Incubate the plate for a specified time and temperature (e.g., 90 minutes at 37°C or 2.5

hours at room temperature).

Aspirate the liquid from each well and add 100 µL of biotinylated anti-Brevican detection

antibody.

Incubate for 1 hour at 37°C or room temperature.

Wash the wells multiple times (typically 3-5 times) with the provided wash buffer.

Add 100 µL of Horseradish Peroxidase (HRP)-conjugated streptavidin to each well.

Incubate for 30-45 minutes at 37°C or room temperature.

Wash the wells again to remove unbound reagents.

Add 90-100 µL of TMB (3,3’,5,5’-tetramethylbenzidine) substrate solution to each well, which

will result in a blue color development in the presence of HRP.

Incubate in the dark for 15-30 minutes.
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Stop the reaction by adding 50 µL of stop solution, which will change the color to yellow.

Measure the optical density (OD) of each well at 450 nm using a microplate reader.

Generate a standard curve by plotting the OD values of the standards against their known

concentrations.

Calculate the concentration of Brevican in the samples by interpolating their OD values from

the standard curve.

Concluding Remarks
The choice of an appropriate ELISA kit is a critical step in any research project. While this guide

provides a starting point by comparing the manufacturer-stated specifications of several

commercially available Brevican ELISA kits, it is essential for researchers to perform their own

in-house validation to ensure the chosen kit performs optimally with their specific sample types

and experimental conditions. Factors such as intra- and inter-assay precision, linearity, and

spike-recovery, where available from the manufacturer, should also be carefully considered.

For instance, some vendors provide data on intra-assay precision with a coefficient of variation

(CV) of less than 10% and inter-assay CV of less than 12%. The Abcam SimpleStep ELISA kit

(ab315039) claims a significantly shorter assay time of 1.5 hours.[2] Ultimately, the ideal kit will

be a balance of sensitivity, specificity, reproducibility, and suitability for the specific research

question being addressed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Commercially Available
Brevican ELISA Kits]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-
different-vendors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-different-vendors
https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-different-vendors
https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-different-vendors
https://www.benchchem.com/product/b1176078#cross-validation-of-brevican-elisa-kits-from-different-vendors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1176078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

